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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075

Disclaimer: This document provides a summary of available health and safety information for
1,3-Dimethylcyclopentanol. It is intended for use by qualified individuals trained in handling
chemical substances. All users should conduct their own risk assessments and consult original
safety data sheets (SDS) before use. Information on the toxicological properties of 1,3-
Dimethylcyclopentanol is limited, and this guide relies in part on data from structurally related
compounds.

Introduction

1,3-Dimethylcyclopentanol (CAS No. 19550-46-0) is a cyclic alcohol. This guide provides a
comprehensive overview of its known health and safety information, intended for researchers,
scientists, and drug development professionals. Due to a notable lack of specific toxicological
data for this compound, a cautious approach is warranted, and information from analogous
substances is used to infer potential hazards.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the first step in a
comprehensive safety assessment. These properties influence its behavior, potential for
exposure, and appropriate handling procedures.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b094075?utm_src=pdf-interest
https://www.benchchem.com/product/b094075?utm_src=pdf-body
https://www.benchchem.com/product/b094075?utm_src=pdf-body
https://www.benchchem.com/product/b094075?utm_src=pdf-body
https://www.benchchem.com/product/b094075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 150.5 °C at 760 mmHg [1]
Flash Point 54.4 °C [1]
Density 0.92 g/cm?3 [1]
Vapor Pressure 1.45 mmHg at 25°C [1]

LogP (Octanol/Water Partition
o 1.557 [1]
Coefficient)

Toxicological Data

Direct and quantitative toxicological data for 1,3-Dimethylcyclopentanol is largely unavailable
in the public domain. The information below is based on general classifications for similar
solvents and should be interpreted with caution.
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Classification/Inter

Endpoint Data . Source
pretation
Acute Oral Toxicity No data available -
Acute Dermal Toxicity No data available -
Potential for central
Acute Inhalation ] nervous system
o No data available ]
Toxicity depression based on
solvent class.
May cause skin
) irritation upon
Skin .
) o No data available prolonged or repeated
Corrosion/Irritation o
contact, similar to
other alcohols.
o ) May cause eye
Eye Damage/Irritation No data available T
irritation.
Respiratory or Skin )
o No data available -
Sensitization
Germ Cell )
o No data available -
Mutagenicity
Carcinogenicity No data available -
Reproductive Toxicity No data available -
Specific Target Organ May cause
Toxicity (Single No data available drowsiness or
Exposure) dizziness.
Specific Target Organ
Toxicity (Repeated No data available -
Exposure)
Aspiration Hazard No data available -
Neurotoxicity Classified as a Associated with
neurotoxin. "acute solvent
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syndrome".

Hazard Identification and Classification

While a comprehensive GHS classification is not available, based on its physical properties
(flash point) and the hazards of similar cyclic alcohols, 1,3-Dimethylcyclopentanol should be
handled as a flammable liquid. Inhalation of vapors may cause central nervous system effects

such as dizziness and drowsiness.

Experimental Protocols

As no specific experimental safety studies for 1,3-Dimethylcyclopentanol were found, this
section outlines a generalized workflow for the safety assessment of a novel chemical
substance, which would be applicable in generating the necessary data.

Chemical Safety Assessment Workflow
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In Silico Toxicity Prediction (QSAR)

Guide assay selection

In Vitro Toxicity Assays

Acute Toxicity Studies Irritation and Sensitization Studies Genotoxicity Assays
(Oral, Dermal, Inhalation) (Skin, Eye) (Ames, Micronucleus)

Repeated Dose Toxicity Studies

Risk Assessment and
Safe Handling Guidelines

Click to download full resolution via product page

Caption: A logical workflow for the health and safety assessment of a chemical.

Handling and Storage

Given the limited data, stringent safety precautions are recommended.

* Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
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» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Remove contaminated clothing. Wash skin thoroughly with soap and water.
Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Signaling Pathways in Toxicity (Hypothetical)
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While no specific signaling pathways have been elucidated for 1,3-Dimethylcyclopentanol,
the diagram below illustrates a generalized pathway for solvent-induced neurotoxicity, a
potential concern for this class of compounds.

Exposure Cellular Effects Clinical Outcome

Inhalation of Disruption of Neuronal Alteration of lon Neurotransmitter Central Nervous System
1,3-Dimethylcyclopentanol Membrane Fluidity Channel Function Imbalance Depression

Click to download full resolution via product page

Caption: A generalized pathway for solvent-induced neurotoxicity.

Conclusion

The available data on 1,3-Dimethylcyclopentanol is insufficient to perform a complete health
and safety assessment. It should be treated as a flammable liquid with the potential for
neurotoxic effects and skin and eye irritation. The absence of comprehensive toxicological data
necessitates the use of stringent safety protocols and engineering controls to minimize
exposure. Further experimental studies following established protocols are required to fully
characterize the hazard profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Dimethylcyclopentanol: A Technical Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094075#health-and-safety-information-for-1-3-
dimethylcyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://en.wikipedia.org/wiki/2-Heptanone
https://www.benchchem.com/product/b094075#health-and-safety-information-for-1-3-dimethylcyclopentanol
https://www.benchchem.com/product/b094075#health-and-safety-information-for-1-3-dimethylcyclopentanol
https://www.benchchem.com/product/b094075#health-and-safety-information-for-1-3-dimethylcyclopentanol
https://www.benchchem.com/product/b094075#health-and-safety-information-for-1-3-dimethylcyclopentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

